Cas no 120057-16-1 ((2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride)

(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride is a chiral organic compound featuring a stereospecific (S)-configuration at the α-carbon. Its molecular structure incorporates an amide linkage and a phenyl substituent, enhancing its potential as an intermediate in pharmaceutical synthesis. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is particularly valuable in asymmetric synthesis and medicinal chemistry research, where its defined stereochemistry ensures precise control over reaction outcomes. Its structural features make it suitable for developing peptidomimetics or bioactive molecules. High-purity grades are available to meet rigorous research and industrial standards. Proper storage under anhydrous conditions is recommended to maintain integrity.
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride structure
120057-16-1 structure
Product Name:(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
CAS No:120057-16-1
MF:C11H17ClN2O
MW:228.718481779099
CID:6375073
PubChem ID:165847993
Update Time:2025-05-21

(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
    • Butanamide, 2-amino-3-methyl-N-phenyl-, hydrochloride (1:1), (2S)-
    • EN300-1698652
    • (S)-2-Amino-3-methyl-N-phenylbutanamide hydrochloride
    • 120057-16-1
    • Inchi: 1S/C11H16N2O.ClH/c1-8(2)10(12)11(14)13-9-6-4-3-5-7-9;/h3-8,10H,12H2,1-2H3,(H,13,14);1H/t10-;/m0./s1
    • InChI Key: PFWNTOZICPWSMJ-PPHPATTJSA-N
    • SMILES: N(C1C=CC=CC=1)C(=O)[C@@H](N)C(C)C.Cl

Computed Properties

  • Exact Mass: 228.1029409g/mol
  • Monoisotopic Mass: 228.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1698652-0.05g
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
120057-16-1 95%
0.05g
$86.0 2023-09-20
Enamine
EN300-1698652-0.1g
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
120057-16-1 95%
0.1g
$129.0 2023-09-20
Enamine
EN300-1698652-0.25g
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
120057-16-1 95%
0.25g
$183.0 2023-09-20
Enamine
EN300-1698652-0.5g
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
120057-16-1 95%
0.5g
$342.0 2023-09-20
Enamine
EN300-1698652-1.0g
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
120057-16-1 95%
1g
$457.0 2023-06-04
Enamine
EN300-1698652-2.5g
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
120057-16-1 95%
2.5g
$894.0 2023-09-20
Enamine
EN300-1698652-5.0g
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
120057-16-1 95%
5g
$1322.0 2023-06-04
Enamine
EN300-1698652-10.0g
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
120057-16-1 95%
10g
$1962.0 2023-06-04
Enamine
EN300-1698652-1g
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
120057-16-1 95%
1g
$457.0 2023-09-20
Enamine
EN300-1698652-5g
(2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride
120057-16-1 95%
5g
$1322.0 2023-09-20

Additional information on (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride

(2S)-2-Amino-3-Methyl-N-Phenylbutanamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 120057-16-1, known as (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

Structural Insights: The molecular structure of (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride is characterized by an amino group attached to a chiral carbon, a methyl group, and a phenyl-substituted amide moiety. This configuration imparts specific stereochemical properties, which are crucial for its biological activity. The presence of the hydrochloride salt suggests that the compound exists in its protonated form, which may influence its solubility and bioavailability.

Biological Activity: Recent research has explored the biological activity of this compound in various contexts. For instance, studies have demonstrated its potential as a modulator of enzyme activity, particularly in pathways related to metabolic disorders. The chiral center at the second carbon atom plays a pivotal role in determining its stereochemical specificity, which is essential for targeting specific biological processes.

Synthesis and Characterization: The synthesis of (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride involves multi-step organic reactions, including amide bond formation and stereochemical control. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided valuable insights into its physical and chemical properties.

Applications in Drug Development: The compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets makes it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and safety profiles.

Safety and Toxicity: As with any pharmaceutical candidate, understanding the safety profile of (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride is critical. Preliminary toxicity studies indicate that it exhibits low toxicity at therapeutic doses, but further investigations are required to assess its long-term effects and potential for adverse reactions.

Future Directions: The continued exploration of (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride holds great promise for advancing drug discovery efforts. Researchers are actively investigating its mechanism of action, bioavailability, and potential synergistic effects with other therapeutic agents. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical practice.

In conclusion, (2S)-2-amino-3-methyl-N-phenylbutanamide hydrochloride represents a compelling molecule with diverse applications in the field of medicinal chemistry. Its unique structural features, coupled with emerging research findings, position it as a valuable tool for addressing unmet medical needs. As research progresses, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd